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Compound of Interest

Compound Name: Potassium thiocyanate-13C

Cat. No.: B141147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Potassium

Thiocyanate-¹³C (K¹³SCN), a stable isotope-labeled compound used in various research

applications. While the isotopic label (¹³C) does not significantly alter the chemical's hazardous

properties from its unlabeled counterpart, adherence to strict safety protocols is paramount.

This document outlines the toxicological and physical hazards, exposure controls, and

emergency procedures, and provides guidance for its use in experimental settings.

Hazard Identification and Classification
Potassium Thiocyanate-¹³C is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1] It can cause irritation to the skin, eyes, and respiratory tract. A significant hazard is

its reaction with acids, which liberates highly toxic hydrogen cyanide gas.[2]

GHS Hazard Classification:
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Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects

Supplemental Hazard Information:

Code Statement

EUH032 Contact with acids liberates very toxic gas.[2]

Toxicological and Physical Properties
A thorough understanding of the toxicological and physical properties of Potassium

Thiocyanate-¹³C is essential for its safe handling.

Toxicological Data
The following table summarizes the available acute toxicity data. It is important to note that

these values are for the unlabeled compound and should be treated as indicative for the ¹³C-

labeled version.
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Route of Exposure Species LD50/TDLo/LDLo Value

Oral Rat LD50 854 mg/kg[1][3][4]

Oral Mouse LD50 594 mg/kg

Dermal Rat LD50 >2000 mg/kg[1][2][5]

Oral Human TDLo

428 mg/kg (Toxic

psychosis,

hallucinations)

Oral Human LDLo

80 mg/kg

(Hallucinations,

convulsions)

Physicochemical Properties
Property Value

Molecular Formula K¹³CSN

Molecular Weight 98.19 g/mol (for ¹³C)

Appearance Colorless to white crystals[6][7]

Odor Odorless[6]

Melting Point 173 °C[3][6]

Boiling Point 500 °C (decomposes)[6]

Density 1.89 g/cm³[6]

Solubility in Water 177 g/100 mL[6]

Exposure Controls and Personal Protection
To minimize exposure and ensure a safe working environment, the following engineering

controls and personal protective equipment (PPE) should be utilized.

Engineering Controls
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Ventilation: Work with Potassium Thiocyanate-¹³C should be conducted in a well-ventilated

area, preferably within a chemical fume hood, especially when handling powders or creating

solutions.

Eyewash Stations and Safety Showers: Emergency eyewash stations and safety showers

must be readily accessible in the immediate work area.[8]

Personal Protective Equipment (PPE)
Area Equipment Specification

Eyes/Face
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) standards.

Skin Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Check

manufacturer's data for

breakthrough times.

Protective clothing

A lab coat or chemical-

resistant apron should be

worn.

Respiratory
NIOSH/MSHA-approved

respirator

Required if dust is generated

or if working outside a fume

hood.

Safe Handling and Storage
Adherence to proper handling and storage procedures is crucial to prevent accidents and

maintain the integrity of the compound.

Handling
Avoid contact with skin and eyes.[9]

Avoid inhalation of dust.

Do not eat, drink, or smoke in areas where the chemical is handled.[4]
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Wash hands thoroughly after handling.[4]

Keep away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.[9][10]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Protect from moisture and light.

Store away from acids.[9]

Experimental Protocols: Handling Precautions in
Research Applications
The following sections provide detailed handling precautions for specific experimental uses of

Potassium Thiocyanate-¹³C.

Use as a Cyanide Source in Organic Synthesis
A published method describes the use of potassium thiocyanate as a cyanide source for the

oxidative α-cyanation of tertiary amines.[11]

Methodology and Safety Precautions:

Reaction Setup: The reaction is performed in aqueous solutions. All manipulations of solid

potassium thiocyanate should be done in a fume hood to avoid dust inhalation.

Reagent Addition: The oxidant, such as tert-butylhydroperoxide, is added to the reaction

mixture. This should be done slowly and carefully, as the reaction can be exothermic.

Work-up: After the reaction is complete, the work-up procedure may involve extraction and

purification steps. Care should be taken to handle all waste streams appropriately,

considering the potential for residual cyanide.

Waste Disposal: Aqueous waste containing thiocyanate should be treated as hazardous and

disposed of according to institutional and local regulations.
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Workflow: α-Cyanation of Tertiary Amines

Preparation

Reaction

Work-up & Purification

Waste Disposal

Weigh K¹³SCN
in fume hood

Prepare aqueous
solution

Add tertiary amine

Slowly add oxidant
(e.g., tBuOOH)

Monitor reaction

Quench reaction

Extraction Collect aqueous waste

Purification Dispose as hazardous waste

Click to download full resolution via product page

Caption: Experimental workflow for the α-cyanation of tertiary amines using K¹³SCN.
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Use as a Destaining Agent in Immunofluorescence
Potassium thiocyanate can be used as a destaining agent to confirm the specificity of viral

immunofluorescence.[12]

Methodology and Safety Precautions:

Solution Preparation: Prepare the KSCN-EDTA destaining solution in a fume hood. Wear

appropriate PPE, including gloves and eye protection.

Application: Apply the destaining solution to the stained monolayers. Perform this step in a

well-ventilated area.

Incubation and Washing: After incubation, carefully remove the destaining solution and wash

the monolayers.

Restaining: The monolayers can then be restained to demonstrate specificity.

Waste: The destaining solution and subsequent washes should be collected and disposed of

as hazardous chemical waste.

Reactivity and Incompatibilities
Understanding the reactivity of Potassium Thiocyanate-¹³C is critical to prevent hazardous

situations.

Incompatible Materials
Strong Acids: Contact with strong acids will liberate highly toxic and flammable hydrogen

cyanide gas.[2]

Strong Oxidizing Agents: Can react violently with strong oxidizers.

Strong Bases: Incompatible with strong bases.

Hazardous Decomposition Products
Upon thermal decomposition, Potassium Thiocyanate-¹³C may produce:
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Hydrogen cyanide[8]

Oxides of nitrogen[8]

Oxides of sulfur

Carbon oxides (CO, CO₂)[8]

Hazardous Reaction with Acids

Potassium Thiocyanate-¹³C
(K¹³SCN)

Hydrogen Cyanide Gas
(HCN)

Highly Toxic

+

Potassium Chloride
(KCl)

Strong Acid
(e.g., HCl)

+

Click to download full resolution via product page

Caption: Reaction of Potassium Thiocyanate with strong acids produces toxic hydrogen

cyanide gas.

First Aid Measures
In case of exposure, immediate medical attention is required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.nwsci.com/content/customer/docs/skudocs/LCH/SDS_LCH_LC20120.PDF
https://www.nwsci.com/content/customer/docs/skudocs/LCH/SDS_LCH_LC20120.PDF
https://www.nwsci.com/content/customer/docs/skudocs/LCH/SDS_LCH_LC20120.PDF
https://www.benchchem.com/product/b141147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Seek immediate

medical attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment as outlined in Section 3.2. Avoid breathing dust and contact

with the spilled material.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.

Disposal Considerations
Product: Dispose of unwanted Potassium Thiocyanate-¹³C as hazardous waste. Contact a

licensed professional waste disposal service.
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Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

product.

Conclusion
Potassium Thiocyanate-¹³C is a valuable tool in scientific research. However, its handling

requires a thorough understanding of its potential hazards and the implementation of stringent

safety protocols. By following the guidelines outlined in this document, researchers can

minimize risks and ensure a safe working environment. Always consult the most up-to-date

Safety Data Sheet (SDS) before use and adhere to all institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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